Cas no 42458-68-4 (Acetamide, 2-bromo-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)-)

• Product Name: Acetamide, 2-bromo-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)-
• CAS No: 42458-68-4
• MF: C₅H₃BrF₃N₃OS
• MW: 290.061028718948
• CID: 2721309
• PubChem ID: 148449
• Update Time: 2025-04-21

Acetamide, 2-bromo-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• DTXSID10195234
• DTXCID20117725
• 42458-68-4
• QZJANWLGIWMKMO-UHFFFAOYSA-N
• CHEMBL2268672
• 2-Bromo-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide
• SCHEMBL8350034
• Acetamide, 2-bromo-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C5H3BrF3N3OS/c6-1-2(13)10-4-12-11-3(14-4)5(7,8)9/h1H2,(H,10,12,13)
• InChI Key： QZJANWLGIWMKMO-UHFFFAOYSA-N
• SMILES： BrCC(NC1=NN=C(C(F)(F)F)S1)=O

Computed Properties

• Exact Mass: 288.91323Da
• Monoisotopic Mass: 288.91323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų